![molecular formula C20H29NO B4069026 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane]](/img/structure/B4069026.png)
2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane]
Overview
Description
2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane], also known as A-792, is a chemical compound that belongs to the class of spirocyclic compounds. It has been studied extensively due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has also been shown to affect the levels of other neurotransmitters, including serotonin and norepinephrine.
Biochemical and Physiological Effects:
2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of dopamine in the brain, which may contribute to its antipsychotic effects. 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has also been shown to affect the levels of other neurotransmitters, including serotonin and norepinephrine. In addition, 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] is that it has been extensively studied and its synthesis method is well-established. This makes it a useful compound for researchers studying its potential applications in the field of medicinal chemistry. However, one limitation of 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] is that its exact mechanism of action is not fully understood, which may limit its potential use as a therapeutic agent.
Future Directions
There are several future directions for research on 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane]. One area of interest is its potential use as a treatment for schizophrenia and bipolar disorder. Further research is needed to fully understand its mechanism of action and to determine its efficacy and safety as a therapeutic agent. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Further research is needed to determine its efficacy and safety in these applications. Finally, research on the synthesis of 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] may lead to the development of new spirocyclic compounds with potential applications in medicinal chemistry.
Scientific Research Applications
2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have antipsychotic and antidepressant properties, and has been investigated as a potential treatment for schizophrenia and bipolar disorder. 2-acetyl-1,5,5-trimethyl-1,2,4,5-tetrahydrospiro[2-benzazepine-3,1'-cyclohexane] has also been studied for its potential use as an analgesic and anti-inflammatory agent.
properties
IUPAC Name |
1-(1,5,5-trimethylspiro[1,4-dihydro-2-benzazepine-3,1'-cyclohexane]-2-yl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO/c1-15-17-10-6-7-11-18(17)19(3,4)14-20(21(15)16(2)22)12-8-5-9-13-20/h6-7,10-11,15H,5,8-9,12-14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOUZBYNFKZTCNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=CC=CC=C2C(CC3(N1C(=O)C)CCCCC3)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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